Cas no 2169627-77-2 (3-methyl-2-(thiophen-2-yl)piperidine)

• Product Name: 3-methyl-2-(thiophen-2-yl)piperidine
• CAS No: 2169627-77-2
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5866962
• PubChem ID: 165501974
• Update Time: 2025-08-03

3-methyl-2-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(thiophen-2-yl)piperidine
• 2169627-77-2
• EN300-1476957

• Inchi： 1S/C10H15NS/c1-8-4-2-6-11-10(8)9-5-3-7-12-9/h3,5,7-8,10-11H,2,4,6H2,1H3
• InChI Key： XDOSGWFGZFAUKY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)CCCN1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-methyl-2-(thiophen-2-yl)piperidine

Comprehensive Overview of 3-methyl-2-(thiophen-2-yl)piperidine (CAS No. 2169627-77-2): Properties, Applications, and Research Insights

The compound 3-methyl-2-(thiophen-2-yl)piperidine (CAS No. 2169627-77-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, incorporating a thiophene ring, exhibits versatile reactivity and potential biological activity, making it a subject of interest for drug discovery and material science applications. Its molecular formula, C₁₀H₁₅NS, highlights a balanced hydrophobicity and electronic properties, which are critical for optimizing drug-like characteristics.

Recent trends in AI-driven drug discovery and computational chemistry have amplified the exploration of compounds like 3-methyl-2-(thiophen-2-yl)piperidine. Researchers are leveraging machine learning models to predict its binding affinity with biological targets, particularly in neurological and metabolic disorders. The thiophene moiety, known for its electron-rich nature, enhances interactions with proteins, while the piperidine scaffold contributes to conformational rigidity—a sought-after trait in central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, the preparation of 3-methyl-2-(thiophen-2-yl)piperidine often involves multi-step reactions, including Pd-catalyzed cross-coupling or reductive amination strategies. These methods align with the growing demand for green chemistry and atom-economical processes, addressing environmental concerns in industrial production. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to confirm its purity and structural integrity.

The compound’s potential extends beyond pharmaceuticals. In material science, its conjugated system (due to the thiophene ring) makes it a candidate for organic semiconductors or conductive polymers. This aligns with the surge in demand for flexible electronics and sustainable energy solutions. Additionally, its derivatives are being investigated as ligands in catalysis, particularly in asymmetric synthesis—a hot topic in precision chemistry.

Safety and regulatory aspects of 3-methyl-2-(thiophen-2-yl)piperidine are under continuous evaluation. While it is not classified as a hazardous substance, standard laboratory precautions (e.g., glovebox use, ventilation) are recommended during handling. Its logP (partition coefficient) and pKa values, calculated via in silico tools, suggest moderate bioavailability, a key consideration for drug development pipelines.

Frequently asked questions in search engines about this compound include: "What is the synthetic route for 3-methyl-2-(thiophen-2-yl)piperidine?" or "How does the thiophene ring influence its pharmacological profile?" These queries reflect the compound’s interdisciplinary relevance. For researchers, optimizing its solubility and stability remains a challenge, often addressed through salt formation or prodrug strategies.

In summary, 3-methyl-2-(thiophen-2-yl)piperidine (CAS No. 2169627-77-2) represents a promising scaffold in modern chemistry. Its applications span medicinal chemistry, materials engineering, and catalysis, driven by its modular structure and tunable properties. As AI-powered research accelerates, this compound is poised to play a pivotal role in next-generation therapeutics and technologies.